Cas no 67447-50-1 (Benzo[b]thiophen-3-amine, 2-phenyl-)

• Product Name: Benzo[b]thiophen-3-amine, 2-phenyl-
• CAS No: 67447-50-1
• MF: C₁₄H₁₁NS
• MW: 225.308841943741
• CID: 1715978
• PubChem ID: 12415655
• Update Time: 2025-04-21

Benzo[b]thiophen-3-amine, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophen-3-amine, 2-phenyl-
• DB-342395
• AJFLLEJKIVNRPC-UHFFFAOYSA-N
• AKOS000281608
• 3-amino-2-phenylbenzo[b]thiophene
• 3-amino-2-phenyl--benzo(b)thiophene
• 3-amino-2-phenyl benzo(b)thiophene
• SCHEMBL6185109
• 2-Phenyl-3-amino-benzo[b]thiophene
• 67447-50-1
• 3-amino-2-phenyl-benzo(b)thiophene

• Inchi： 1S/C14H11NS/c15-13-11-8-4-5-9-12(11)16-14(13)10-6-2-1-3-7-10/h1-9H,15H2
• InChI Key： AJFLLEJKIVNRPC-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=C1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 225.06133
• Monoisotopic Mass: 225.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• PSA: 26.02